Cas no 2201068-48-4 (methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate
• CAS No: 2201068-48-4
• MF: C₁₁H₂₀N₂O₃Si
• MW: 256.373603820801
• CID: 5106495
• Update Time: 2026-03-03

methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-3-carboxylate
• methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate

• Inchi： 1S/C11H20N2O3Si/c1-15-11(14)10-5-6-13(12-10)9-16-7-8-17(2,3)4/h5-6H,7-9H2,1-4H3
• InChI Key： FHBXBSNAKPDMNQ-UHFFFAOYSA-N
• SMILES： N1(COCC[Si](C)(C)C)C=CC(C(OC)=O)=N1

Additional information on methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate

Research Brief on Methyl 1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate (CAS: 2201068-48-4)

Methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate (CAS: 2201068-48-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its pyrazole core and trimethylsilyl-protecting group, has garnered significant attention due to its versatility in organic synthesis and its role in the development of novel therapeutic agents. Recent studies have explored its applications in medicinal chemistry, including its use as a building block for kinase inhibitors and other small-molecule drugs.

Recent research has focused on optimizing the synthetic routes for methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is particularly relevant for large-scale production, where efficiency and cost-effectiveness are critical. Additionally, the study highlighted the compound's stability under various reaction conditions, making it a reliable intermediate for further functionalization.

In the context of drug discovery, methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate has been employed in the synthesis of pyrazole-based kinase inhibitors, which are promising candidates for treating cancers and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound to develop a series of potent and selective JAK2 inhibitors. The researchers noted that the trimethylsilyl-protecting group facilitated the introduction of diverse substituents at the pyrazole ring, enabling the fine-tuning of pharmacological properties. These findings underscore the compound's utility in structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate has also been investigated in agrochemical research. A 2023 patent application disclosed its use as a precursor for herbicidal compounds with improved environmental profiles. The patent emphasized the compound's role in enabling the synthesis of derivatives with enhanced selectivity and reduced toxicity, addressing growing regulatory demands for sustainable agrochemicals. This dual applicability in pharmaceuticals and agrochemicals highlights the compound's broad industrial relevance.

In conclusion, methyl 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-3-carboxylate (CAS: 2201068-48-4) continues to be a valuable tool in chemical biology and drug development. Its synthetic versatility, stability, and role in generating bioactive molecules make it a focal point of ongoing research. Future studies are expected to explore its potential in emerging therapeutic areas, such as targeted protein degradation and PROTACs, further expanding its impact on the field.